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Introduction

Adipate esters are synthetic compounds primarily used as plasticizers to impart flexibility, durability, and
cold resistance to polymer materials commonly used in food packaging, including polyvinyl chloride (PVC),
vinyl chloride copolymers, and polystyrene [1] [2]. Among these, di(2-ethylhexyl) adipate (DEHA) and
diisooctyl adipate (DOA) are extensively utilized in PVC films for food packaging due to their excellent
plasticizing properties [1] [2]. Unlike chemical bonds, adipate esters are physically incorporated into
polymer matrices through weak interactions, making them susceptible to migration into food products,
especially under elevated temperatures or prolonged contact periods [1] [3]. This migration poses significant
public health concerns as adipate esters are recognized as endocrine-disrupting compounds that can
interfere with hormonal processes and metabolic functions even at low exposure levels [1]. Regulatory
agencies worldwide have established strict limits for specific adipate esters; for instance, the European Food
Safety Authority has set a total daily intake limit for DEHA at 0.3 mg kg~! body weight [1]. Similarly,
China's GB 9685-2016 standard specifies a specific migration limit (SML) of 18 mg/kg for DEHA and a
group SML of 60 mg/kg for related substances [4]. These regulations underscore the critical need for robust,
sensitive, and accurate analytical methods to monitor adipate ester levels in food contact materials and

ensure consumer safety.
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Current Regulatory Framework

Globally, regulatory standards for food contact materials are continuously evolving to address emerging
safety concerns regarding plasticizer migration. The European Union's framework, under Regulation (EC)
No 1935/2004, mandates that all food contact materials must not transfer their constituents into food in
quantities that could endanger human health [5]. Commission Regulation (EU) No 10/2011 specifically
governs plastic materials and articles, establishing migration limits and requiring that non-listed substances
(including many non-intentionally added substances or NIAS) not exceed 0.01 mg/kg in food or food

simulants [3].

China has recently strengthened its regulatory approach with updated national standards. Effective
September 16, 2025, the new GB 31604.30-2025 standard supersedes GB 31604.30-2016, providing updated
methods for determining phthalate ester content and migration in food contact materials [6]. Simultaneously,
Amendment No. 1 to GB 9685-2016, effective March 16, 2025, specifies stricter migration limits and
updated requirements for additives used in food contact materials [6] [4]. These regulatory developments
highlight the increasing global emphasis on monitoring plasticizer migration and the necessity for advanced

analytical methodologies to ensure compliance.

Table 1: Regulatory Limits for Select Adipate Esters in Food Contact Materials

Specific
. CAS Regulatory . . o .
Adipate Ester Migration Limit Additional Notes
Number Standard (SML)

Bis(2-ethylhexyl) 103-23-1 EU Framework 0.3 mg kg~—* body Total daily intake limit [1]

adipate (DEHA) weight (TDI)

Bis(2-ethylhexyl) 103-23-1 China GB 18 mg/kg Specific compound limit [4]
adipate (DEHA) 9685-2016

Adipate Esters - China GB 60 mg/kg Group limit for substances
(Group) 9685-2016 (SML(T)) in Appendix B, Group 32 [4]

Analytical Techniques for Adipate Ester Determination
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Sample Preparation and Extraction Methods

Effective sample preparation is crucial for accurate adipate ester determination due to the complex matrices
of food contact materials and potential interferents. Recent advancements have focused on microextraction

techniques that offer enhanced sensitivity, reduced solvent consumption, and improved selectivity.

Dispersive Micro Solid Phase Extraction (DpSPE) coupled with Dispersive Liquid-Liquid
Microextraction (DLLME) has emerged as a powerful approach for preconcentrating adipate esters from
complex samples. This combined technique utilizes innovative sorbents such as aluminum-based nano
metal-organic frameworks (AlFu MOF), which exhibit high surface area and selective adsorption
properties. The typical procedure involves: adding 30 mg of AlFu nano MOF sorbent to a 5 mL sample
aliquot, vigorously shaking for 5 minutes to facilitate analyte adsorption, followed by centrifugation at 5000
rpm for 5 minutes. The sorbent is then separated and eluted with 150 pL of methanol, with the eluent used as

the disperser solvent in the subsequent DLLME step [1].

For solid food simulants like Tenax, sequential extraction with organic solvents such as ethanol or methanol
is recommended, typically performed three times with concentration under a gentle nitrogen stream to
enhance sensitivity [3]. Ultrasonic-assisted extraction has also been successfully applied to solid food

matrices, as demonstrated in the analysis of packaged curry paste, where it achieved recoveries of 88-98%

for DEHA [7].

Instrumental Analysis Techniques

Gas Chromatography (GC) coupled with various detectors remains the workhorse for adipate ester analysis

due to the compounds' volatility and thermal stability.

e GC-Mass Spectrometry (GC-MS): This technique provides high sensitivity and selective
identification through characteristic mass fragments. A validated HS-SPME-GC/MS method for
determining DEHA in beer achieved impressive detection limits of 0.006-0.590 ng/L, with coefficients
of determination (R?) ranging from 0.963 to 0.999 [8]. The recovery rates for this method ranged

between 74-101%, demonstrating excellent accuracy [8].

¢ GC-Flame Ionization Detection (GC-FID): While less sensitive than MS detection, GC-FID offers

robust quantitative analysis for adipate esters. A study analyzing DEHA in packaged curry paste
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reported a limit of detection of 12 pg/L. and a linear dynamic range between 25 pg/L to 60 mg/L with

R2>0.99 [7].

Liquid Chromatography (LC) techniques are gaining prominence, particularly for multi-analyte methods

that simultaneously determine various plasticizer classes.

¢ LC-Tandem Mass Spectrometry (LC-MS/MS): When coupled with turbulent flow chromatography
(TFC) for online purification, LC-MS/MS enables rapid, sensitive determination of multiple
plasticizers with minimal sample preparation. This approach has been successfully validated for
foodstuffs, face masks, and indoor air samples, showing acceptable recoveries between 50-125% and

relative standard deviations (RSDs) below 20% [9].

e Ultra-High Performance Liquid Chromatography coupled to Quadrupole Time-of-Flight Mass
Spectrometry (UPLC-Q-TOF-MS):

measurements for both targeted analysis and identification of non-intentionally added substances

(NIAS) in food contact materials [3].

Table 2: Performance Characteristics of Analytical Methods for Adipate Ester Determination

This high-resolution technique provides accurate mass

Analytical Sample Limit of Linear
. Target Analytes . Recovery (%)
Method Matrix Detection Range
HS-SPME- Beer DEHA, six 0.006-0.590 74-101% Not
GC/MS [8] phthalates po/L specified
Ultrasonic + Packaged DEHA, DEHP DEHA: 12 DEHA: 88- 25 pg/L to
GC-FID [7] curry paste pg/L; DEHP: 98%; DEHP: 60 mg/L
25 pg/L 91-99%
DuUSPE- Distillates in DEHA, BHT, Not specified Not specified Not
DLLME-GC plastic bottles phthalates specified
[1]
TFC-LC- Foodstuffs, Ten phthalates, 0.001-2.08 ng 50-125% Not
MS/MS [9] face masks, four alternatives, gt (food) specified
air 20 OPEs
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Detailed Experimental Protocols

Protocol 1: HS-SPME-GC/MS for Liquid Food Simulants

This protocol is adapted from the method validated for beer analysis [8] and is suitable for aqueous and

alcoholic food simulants.

Materials and Reagents:

e Deuterated internal standards (e.g., da-DEHA)

e SPME fiber (divinylbenzene/carboxen/polydimethylsiloxane recommended)

e Food simulants: 10% ethanol, 3% acetic acid, 20% ethanol, 50% ethanol, or 95% ethanol as
appropriate

e NacCl (optional, not required for optimal extraction [8])

Procedure:

e Transfer 5 mL of sample or food simulant to a 10 mL headspace vial.
e Add internal standard (e.g., 10 pL of 1 mg/L da-DEHA solution).

e Condition the SPME fiber according to manufacturer specifications.
e Perform extraction at 95°C for 100 minutes without agitation.

e Desorb the fiber in the GC injection port at 250°C for 5 minutes.

GC-MS Conditions:

e Column: 30 m x 0.25 mm ID, 0.25 pum film thickness 5% diphenyl/95% dimethyl polysiloxane
¢ [njection: Splitless mode, 250°C

e QOven program: 60°C (1 min), ramp to 300°C at 20°C/min, hold 5 min

e Carrier gas: Helium, constant flow 1.0 mL/min

e MS detection: Electron impact ionization (70 eV), selected ion monitoring mode

Protocol 2: DUSPE-DLLME for Complex Matrices

This protocol utilizes metal-organic frameworks for enhanced extraction efficiency [1].

Synthesis of AlFu Nano MOF Sorbent:

¢ Dissolve 7.0 g adipic acid and 8.0 g high-temperature solvent in a 150 mL three-necked flask.

© 2026 Smolecule. All rights reserved. 5/10 Tech Support


https://link.springer.com/article/10.1007/s12161-016-0583-6
https://link.springer.com/article/10.1007/s12161-016-0583-6
https://www.sciencedirect.com/science/article/abs/pii/S0889157525003679
https://www.smolecule.com/products/s517275?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Heat with stirring until complete dissolution.

e Add 6.8 g titanate dropwise under nitrogen protection with continuous warming.
e Continue reaction until mixture becomes a rice-white turbid slurry.

e Evaporate by-product alcohol under reduced pressure.

e Wash product with anhydrous ethanol three times, filter, and dry at 90°C for 3 h.

Extraction Procedure:

¢ Add 30 mg of synthesized AlFu nano MOF to 5 mL sample.

e Shake vigorously for 5 minutes for analyte adsorption.

e Centrifuge at 5000 rpm for 5 minutes and discard supernatant.

e Elute analytes from sorbent with 150 pL methanol.

e Use the methanolic eluent as disperser solvent in DLLME with 50 pL chloroform as extraction solvent.
¢ Inject the sedimented phase into GC system for analysis.

The following workflow diagram illustrates the DpSPE-DLLME method:
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Sample Sorbent

30 mg

5 min shaking

Centrifugation

5000 rpm, 5 min

Elution

150 pL methanol

Analysis

Click to download full resolution via product page

Protocol 3: TFC-LC-MSIMS for Multi-Plasticizer Analysis

This advanced protocol enables simultaneous determination of adipates, phthalates, and organophosphate

esters [9].

Materials:

e TFC column (Cyclone P, 0.5 x 50 mm)
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e Analytical column (C18, 100 x 2.1 mm, 1.9 um)
¢ Ammonium acetate and formic acid in water and methanol as mobile phases

Extraction:

e For foodstuffs: Use modified QUEChERS extraction
e For face masks: Ultrasonic-assisted extraction with organic solvents
e For air samples: Extract quartz fiber filters with organic solvents

TFC-LC-MS/MS Conditions:

TFC loading mobile phase: 2 mM ammonium acetate in water (pH 6.5)
TFC elution mobile phase: 0.1% formic acid in methanol

Analytical gradient: 5-100% methanol over 10 minutes

Flow rate: 1.5 mL/min

MS detection: ESI positive mode, multiple reaction monitoring

Quality Control and Method Validation

Robust quality control measures are essential for reliable adipate ester determination. The use of deuterated
internal standards is strongly recommended to correct for matrix effects and procedural variations [8].
Method validation should include determination of linearity, accuracy, precision, limit of detection

(LOD), and limit of quantitation (LOQ).

For the HS-SPME-GC/MS method, excellent linearity (R? = 0.963-0.999) has been demonstrated, with
precision expressed as relative standard deviations ranging from 3.56% to 27.86% [8]. The TFC-LC-MS/MS
method showed acceptable recoveries between 50-125% and RSDs lower than 20% across different matrices
[9]. Method detection limits should be established based on signal-to-noise ratios of 3:1 for LOD and 10:1
for LOQ [7].

Regular analysis of procedural blanks is critical to monitor potential contamination from laboratory
materials, as plasticizers are ubiquitous in laboratory environments. Additionally, quality control samples
including method blanks, matrix spikes, and duplicate samples should be incorporated into each analytical

batch to ensure ongoing method performance.

Conclusion
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The accurate determination of adipate esters in food contact materials requires sophisticated analytical
approaches that balance sensitivity, selectivity, and practicality. Traditional techniques like GC-MS and GC-
FID remain reliable workhorses, while advanced methodologies incorporating novel sorbents such as MOFs
and automated online purification through turbulent flow chromatography represent the cutting edge in
plasticizer analysis. The continuously evolving regulatory landscape, exemplified by China's recently
updated GB 31604.30-2025 standard, underscores the importance of robust analytical methods for
compliance monitoring and consumer protection. As research continues to reveal the health implications of
plasticizer exposure, further refinements in analytical sensitivity, throughput, and scope will be essential for

comprehensive safety assessment of food contact materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b517275#determination-of-adipate-esters-in-food-contact-

materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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